879Y6TC7CG
CAS No.: 200398-40-9
Cat. No.: VC0542170
Molecular Formula: C23H25FN4O2
Molecular Weight: 408.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 200398-40-9 |
|---|---|
| Molecular Formula | C23H25FN4O2 |
| Molecular Weight | 408.5 g/mol |
| IUPAC Name | 1-[2-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl]-3-phenylimidazolidin-2-one |
| Standard InChI | InChI=1S/C23H25FN4O2/c24-18-6-7-20-21(16-18)30-25-22(20)17-8-10-26(11-9-17)12-13-27-14-15-28(23(27)29)19-4-2-1-3-5-19/h1-7,16-17H,8-15H2 |
| Standard InChI Key | ULCAXFRFGIKHRG-UHFFFAOYSA-N |
| SMILES | C1CN(CCC1C2=NOC3=C2C=CC(=C3)F)CCN4CCN(C4=O)C5=CC=CC=C5 |
| Canonical SMILES | C1CN(CCC1C2=NOC3=C2C=CC(=C3)F)CCN4CCN(C4=O)C5=CC=CC=C5 |
| Appearance | Solid powder |
Introduction
The compound "879Y6TC7CG," also known as S18327, is a potential antipsychotic agent that exhibits marked antagonist properties at α1- and α2-adrenergic receptors. It is identified by the CAS number 200398-40-9 and has a molecular formula of C23H25FN4O2, with a molecular weight of approximately 408.5 g/mol. This compound is primarily used for non-human research purposes and is not intended for therapeutic or veterinary use.
Synthesis Methods
The synthesis of such compounds generally involves organic synthesis techniques, utilizing reagents and catalysts to form new bonds. Parameters such as temperature, pressure, reaction time, and concentration of reactants are crucial in determining the yield and purity of the final product.
Mechanism of Action
The mechanism of action of 879Y6TC7CG involves its interaction with specific receptors, notably the α1- and α2-adrenergic receptors. By acting as an antagonist, it can modulate neurotransmitter activity, which is relevant in the context of antipsychotic therapy. The biochemical pathways affected by this compound would likely involve the regulation of adrenergic signaling in the brain, impacting mood and cognitive functions.
Research Tools
In laboratory settings, this compound can serve as a tool for studying adrenergic receptor function and its implications in neurological disorders.
Data and Research Findings
| Property | Description |
|---|---|
| CAS Number | 200398-40-9 |
| Molecular Formula | C23H25FN4O2 |
| Molecular Weight | 408.5 g/mol |
| Solubility | Soluble in DMSO |
| Synonyms | S18327, S-18327 |
Antipsychotic Activity
While specific data on the efficacy of 879Y6TC7CG as an antipsychotic is limited, its antagonist properties at α1- and α2-adrenergic receptors suggest potential therapeutic applications. Further research would be necessary to fully elucidate its effects in psychiatric disorders.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume